N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2,4-dimethoxybenzamide

• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C21H22N4O5S/c1-13-11-14(2)23-21(22-13)25-31(27,28)17-8-5-15(6-9-17)24-20(26)18-10-7-16(29-3)12-19(18)30-4/h5-12H,1-4H3,(H,24,26)(H,22,23,25)
• InChI Key: QXHDDMHOSXDDMM-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC)C

Description

N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2,4-dimethoxybenzamide, commonly known as DMSO, is a chemical compound that has been widely used in scientific research for several decades. DMSO is a highly polar and water-soluble compound that is commonly used as a solvent for a wide range of organic and inorganic compounds. It is also known for its ability to penetrate biological membranes, making it an ideal candidate for a variety of biological and biochemical applications.

Mechanism of Action

The mechanism of action of DMSO is not fully understood. However, it is believed that DMSO acts by disrupting the structure of biological membranes, leading to an increase in membrane fluidity and permeability. This can lead to changes in the function and activity of membrane-bound proteins and enzymes.
Biochemical and Physiological Effects:
DMSO has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of a variety of inflammatory and painful conditions. DMSO has also been shown to have antioxidant and neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMSO has several advantages for use in laboratory experiments. It is a highly polar and water-soluble compound that is commonly used as a solvent for a wide range of organic and inorganic compounds. It is also known for its ability to penetrate biological membranes, making it an ideal candidate for a variety of biological and biochemical applications.
However, there are also some limitations to the use of DMSO in laboratory experiments. DMSO can be toxic to cells at high concentrations, and it can also interfere with certain biochemical assays. Additionally, DMSO can have variable effects on different cell types and tissues, making it important to optimize its use for each specific application.

Future Directions

There are several future directions for the use of DMSO in scientific research. One area of interest is the development of new methods for the synthesis and purification of DMSO. Another area of interest is the development of new applications for DMSO, including its use as a therapeutic agent for the treatment of various diseases. Additionally, there is a need for further research into the mechanism of action of DMSO, as well as its potential side effects and limitations.

Synthesis Methods

DMSO can be synthesized using a variety of methods, including the reaction of 4,6-dimethyl-2-pyrimidinylamine with 4-chlorobenzenesulfonyl chloride, followed by the reaction of the resulting intermediate with 2,4-dimethoxybenzoyl chloride. The final product is obtained by purification through column chromatography.

Scientific Research Applications

DMSO has been widely used in scientific research for several decades. It is commonly used as a solvent for a wide range of organic and inorganic compounds, including proteins, nucleic acids, and other biomolecules. DMSO is also known for its ability to penetrate biological membranes, making it an ideal candidate for a variety of biological and biochemical applications.